N-(4H-chromeno[4,3-d]thiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
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Description
Synthesis Analysis
The synthesis of similar compounds involves the condensation of chromone derivatives with various thiadiazole and carboxamide groups. For instance, compounds involving chromenes and thiadiazoles are synthesized through reactions involving specific organic ligands and metal salts, leading to complexes with defined geometries and properties (Myannik et al., 2018). Other methods include the condensation of ethyl 2-oxo-2H-chromene-3-carboxylate with hydrazine hydrate, followed by further cyclization and conversions to yield thiadiazole rings (Saeed & Ibrar, 2011).
Molecular Structure Analysis
Molecular structure analysis of compounds in this class involves X-ray diffraction and spectroscopic studies, revealing complex geometries and bonding patterns. For example, crystallographic analysis has shown that these compounds can form distorted geometries around metal centers, with coordination involving nitrogen, sulfur, and oxygen atoms from the ligand structures (Zhao & Zhou, 2009).
Chemical Reactions and Properties
The chemical reactivity of these compounds often involves their ability to form complexes with various metals. For instance, copper(II), cobalt(II), and nickel(II) complexes have been synthesized, showcasing the versatility of these ligands in coordination chemistry. The electrochemical properties of these complexes have also been explored, providing insights into their potential applications in various fields (Myannik et al., 2018).
Mechanism of Action
Target of action
Thiazoles are found in many biologically active compounds, such as sulfathiazole (an antimicrobial drug), Ritonavir (an antiretroviral drug), Abafungin (an antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drugs) . Chromenes are also known to exhibit various pharmacological activities, such as anti-inflammatory, antimicrobial, antifungal, antiviral, anti-cancer, and antioxidant .
Mode of action
The mode of action of thiazoles and chromenes can vary depending on the specific compound and its targets. For example, some thiazoles inhibit bacterial and cancer cell proliferation by disrupting the DNA replication process . Some chromenes have been found to have anti-inflammatory activity via cascade reactions .
Biochemical pathways
The biochemical pathways affected by thiazoles and chromenes can be diverse, depending on the specific compound and its targets. For example, some thiazoles are known to affect the DNA replication process .
Pharmacokinetics
The ADME properties of thiazoles and chromenes can vary depending on the specific compound. Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .
Result of action
The molecular and cellular effects of thiazoles and chromenes can be diverse, depending on the specific compound and its targets. For example, some thiazoles have been found to have antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
properties
IUPAC Name |
N-(4H-chromeno[4,3-d][1,3]thiazol-2-yl)-4-methylthiadiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N4O2S2/c1-7-12(22-18-17-7)13(19)16-14-15-11-8-4-2-3-5-9(8)20-6-10(11)21-14/h2-5H,6H2,1H3,(H,15,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHVAWXQDWMIVCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SN=N1)C(=O)NC2=NC3=C(S2)COC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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